Cas no 2228673-62-7 (2-(2-bromoethyl)-4-methoxypyridine)

• Product Name: 2-(2-bromoethyl)-4-methoxypyridine
• CAS No: 2228673-62-7
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6233524
• PubChem ID: 145711170
• Update Time: 2025-11-01

2-(2-bromoethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-4-methoxypyridine
• 2228673-62-7
• EN300-2003403

• Inchi： 1S/C8H10BrNO/c1-11-8-3-5-10-7(6-8)2-4-9/h3,5-6H,2,4H2,1H3
• InChI Key： GJQUFZIKOGMTBI-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(2-bromoethyl)-4-methoxypyridine

Introduction to 2-(2-bromoethyl)-4-methoxypyridine (CAS No. 2228673-62-7)

2-(2-bromoethyl)-4-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228673-62-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative features a unique structural configuration that has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of both a bromoethyl group and a methoxy substituent on the pyridine ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by a six-membered heterocyclic ring containing nitrogen, combined with the electron-withdrawing nature of the bromoethyl group and the electron-donating methoxy group, creates a balance of reactivity that is highly conducive to further functionalization. This balance has been exploited in numerous synthetic pathways, particularly in the construction of biologically active scaffolds. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug molecule assembly.

In recent years, 2-(2-bromoethyl)-4-methoxypyridine has been extensively studied for its role in the development of novel pharmaceuticals. Its structural motif is frequently incorporated into kinase inhibitors, antiviral agents, and other therapeutic compounds where precise spatial arrangement of functional groups is critical. For instance, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways. The methoxy group enhances solubility and metabolic stability, while the bromoethyl side chain allows for further derivatization to achieve high selectivity and potency.

The agrochemical industry has also recognized the potential of 2-(2-bromoethyl)-4-methoxypyridine as a building block for pesticides and herbicides. Its ability to undergo facile modifications enables the creation of compounds with enhanced bioactivity against target pests while maintaining environmental safety. Researchers have leveraged its reactivity to develop systemic insecticides that disrupt neurotransmitter pathways in pests, offering an alternative to traditional chemical treatments.

Advances in computational chemistry have further illuminated the synthetic utility of CAS No. 2228673-62-7. Molecular modeling studies suggest that this compound can serve as a scaffold for designing molecules with optimized pharmacokinetic properties. By strategically positioning functional groups around the pyridine core, chemists can modulate lipophilicity, solubility, and binding affinity to biological targets. This has led to innovative approaches in drug discovery pipelines, where virtual screening methods are employed to identify promising candidates before experimental synthesis.

The role of 2-(2-bromoethyl)-4-methoxypyridine in medicinal chemistry extends beyond simple intermediates; it exemplifies how structural diversity can be harnessed to address complex biological challenges. Its incorporation into libraries of compounds has yielded several lead candidates that are currently undergoing preclinical evaluation. These studies highlight its importance as a versatile tool in modern drug design, where efficiency and precision are paramount.

Future research directions may explore greener synthetic routes to CAS No. 2228673-62-7, leveraging catalytic systems that minimize waste and energy consumption. Additionally, investigating its behavior under different reaction conditions could uncover novel transformation pathways that expand its synthetic utility. As our understanding of molecular interactions deepens, so too will the applications of this remarkable compound.

In conclusion,2-(2-bromoethyl)-4-methoxypyridine stands as a testament to the ingenuity of synthetic chemists in creating molecules with far-reaching implications for health and agriculture. Its unique structural features continue to inspire innovation across multiple disciplines, underscoring its enduring relevance in chemical research.